Cas no 256424-63-2 ((S)-Luliconazole)

• Product Name: (S)-Luliconazole
• CAS No: 256424-63-2
• MF: C₁₄H₉Cl₂N₃S₂
• MW: 354.277357816696
• CID: 2188781
• PubChem ID: 59397418
• Update Time: 2024-11-05

(S)-Luliconazole Chemical and Physical Properties

Names and Identifiers

• (S)-(e)-luliconazole isomer
• (S)-Luliconazole
• (+)-luliconazole
• 757AJC6576
• Luliconazole, (+)-
• Luliconazole, E-(+)-
• (S,E)-2-(4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene)-2-(1H-imidazol-1-yl)acetonitrile
• 1H-Imidazole-1-acetonitrile, alpha-((4S)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene)-, (alphaE)-
• Q27266357
• AKOS030524855
• UNII-757AJC6576
• (aE)-a-[(4S)-4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene]-1H-imidazole-1-acetonitrile
• CHEMBL4571246
• (2E)-2-[(4S)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile
• 1H-IMIDAZOLE-1-ACETONITRILE, .ALPHA.-((4S)-4-(2,4-DICHLOROPHENYL)-1,3-DITHIOLAN-2-YLIDENE)-, (.ALPHA.E)-
• SCHEMBL9920589
• 256424-63-2

• Inchi： 1S/C14H9Cl2N3S2/c15-9-1-2-10(11(16)5-9)13-7-20-14(21-13)12(6-17)19-4-3-18-8-19/h1-5,8,13H,7H2/b14-12+/t13-/m1/s1
• InChI Key： YTAOBBFIOAEMLL-MNWMYKRDSA-N
• SMILES： ClC1C=C(C=CC=1[C@H]1CS/C(=C(/C#N)\N2C=NC=C2)/S1)Cl

Computed Properties

• Exact Mass: 352.9614950g/mol
• Monoisotopic Mass: 352.9614950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2
• XLogP3: 4

(S)-Luliconazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature